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Introduction

LH-846 is a selective small molecule inhibitor of Casein Kinase 1 delta (CK19), a
serine/threonine kinase that plays a crucial role in a multitude of cellular processes. These
processes include the regulation of circadian rhythms, DNA repair mechanisms, cell cycle
progression, and ribosome biogenesis.[1][2][3] As a selective inhibitor, LH-846 offers a valuable
tool for investigating the specific roles of CK1d in these pathways. These application notes
provide a detailed protocol for the use of LH-846 in cell culture experiments, along with data on
its activity and a diagram of its implicated signaling pathway.

Data Presentation

Table 1: Inhibitor Specificity of LH-846
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Target Kinase IC50

CK15 290 nM[4][5][6]

CKle 1.3 uM[4][5][6]

CKla 2.5 PM[4][5][6]

CK2 No significant activity[1][6]

Table 2: Chemical and Physical Properties of LH-846

Property Value

Molecular Formula C16H13CIN20S[1][2][6]

Molecular Weight 316.81 g/mol [1][2]

CAS Number 639052-78-1[1][2][5][6]

Solubility Soluble to 100 mM in DMSO[1][2]
Storage Store at +4°C[1]

Signaling Pathway

The following diagram illustrates the role of Casein Kinase 16 (CK19) in the phosphorylation

and subsequent degradation of the Period (PER1) protein, a key component of the circadian

clock. LH-846 selectively inhibits CK19, thereby preventing the phosphorylation of PER1 and
leading to its accumulation and a lengthening of the circadian period.[1][6]
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PER1 Degradation

Regulatory Components Phosphorylated PER1

Inhibition i

1. Seed cells in a culture plate

l

2. Allow cells to adhere and grow
(e.g., 24 hours)

'

3. Prepare working solution of LH-846
in complete medium

'

4. Remove old medium and add
LH-846-containing medium

'

5. Incubate for the desired duration

:

6. Harvest cells for downstream analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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